N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-cyclopropyl-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C12H12N4O/c17-12(15-10-4-5-10)9-2-1-3-11(6-9)16-7-13-14-8-16/h1-3,6-8,10H,4-5H2,(H,15,17)
• InChI Key: KIFQGVTXYQFLFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=CC=C2)N3C=NN=C3
• Molecular Formula: C12H12N4O
• Molecular Weight: 228.25 g/mol

Description

“N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” is a compound that contains a benzamide group, a 1,2,4-triazole group, and a cyclopropyl group. Benzamides are a class of compounds containing a benzene ring and an amide group. 1,2,4-Triazoles are a type of heterocyclic compound that contain a five-membered ring with three nitrogen atoms. The cyclopropyl group is a three-membered ring of carbon atoms.

Molecular Structure Analysis

The molecular structure of “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” would be characterized by the presence of a benzamide group, a 1,2,4-triazole group, and a cyclopropyl group. The exact structure would need to be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” would be influenced by the functional groups present in the molecule. For example, the amide group might undergo hydrolysis under acidic or basic conditions, and the triazole ring might participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” would depend on its molecular structure. Some general properties might include a relatively high melting point due to the presence of the amide group, and solubility in polar solvents due to the presence of polar functional groups.

Mechanism of Action

The mechanism of action of “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” would depend on its intended use. For example, some benzamide derivatives have been studied for their anticancer activity.

Safety and Hazards

The safety and hazards associated with “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for “N-cyclopropyl-3-(4H-1,2,4-triazol-4-yl)benzamide” could include exploring its potential biological activities, optimizing its synthesis, and studying its reactivity.